Cas no 5470-70-2 (methyl 6-methylpyridine-3-carboxylate)

methyl 6-methylpyridine-3-carboxylate structure

5470-70-2 structure

Product Name:methyl 6-methylpyridine-3-carboxylate

CAS No:5470-70-2

Molecular Formula:C₈H₉NO₂

Molecular Weight:151.16256

MDL:MFCD00006340

CID:45948

PubChem ID:24857177

methyl 6-methylpyridine-3-carboxylate Properties

Names and Identifiers

- Methyl 6-methylnicotinate
- Methyl 6-methylpyridine-3-carboxylate
- 6-Methylnicotinic acid methyl ester
- Methyl-6-methylnicotinate
- 3-PYRIDINECARBOXYLIC ACID, 6-METHYL-, METHYL ESTER
- 6-methylnicotinate
- 6-Methyl-nicotinic acid methyl ester
- Methyl 6-Methylnicot
- 6-Methylpyridine-3-carboxylic Acid Methyl Ester
- 3-(Methoxycarbonyl)-6-methylpyridine
- 5-Methoxycarbonyl-2-methylpyridine
- 6-Methyl-3-pyridinecarboxylic acid methylester
- Methyl6-methyl-3-pyridinecarboxylate
- Methyl 6-methylaminonicotinate
- Methyl6-methylnicotinate
- 6-Methyl nicotinic acid methyl ester
- Methyl 6-Methylpyridine-3-carboxylate
- YA0K0CM5PK
- DTXSID80282781
- NSC-27973
- AKOS009117898
- SY002953
- FS-1777
- AM20061310
- NS00126193
- methyl 2-methyl-5-pyridinecarboxylate
- Methyl 6-methyl-3-pyridinecarboxylate
- CHEMBL3126027
- UNII-YA0K0CM5PK
- BCP26781
- Methyl 6-methylpyridin-3-carboxylate
- 2-BENZYLAMINO-CYCLOHEXANECARBOXYLICACIDHYDROCHLORIDE
- 6-Methyl-3-pyridinecarboxylic acid methyl ester
- Methyl 6-methylpyridine-3-carboxylate, 97%
- SCHEMBL64763
- 5-Methoxycarbonyl-2-methyl-pyridine
- methyl 6-methyl nicotinate
- AC-1358
- NSC27973
- FT-0621241
- 5470-70-2
- Q-101980
- MFCD00006340
- Q27294418
- 6-Methyl(pyridine-3-carboxylic acid)methyl ester
- Etoricoxib impurity E
- CS-M0627
- HY-76047
- M1893
- 6-methyl-pyridine-3-carboxylic acid methyl ester
- EN300-42459
- Z237546062
- SB40776
- Methyl-6-methylnictinate
- DB-005451
- ALBB-026631
- +Expand
- MDL： MFCD00006340
- InChIKey： VYPPZXZHYDSBSJ-UHFFFAOYSA-N
- Inchi： 1S/C8H9NO2/c1-6-3-4-7(5-9-6)8(10)11-2/h3-5H,1-2H3
- SMILES： O=C(OC)C1=CN=C(C)C=C1
- BRN： 122940

Computed Properties

Exact Mass: 151.063329g/mol
Surface Charge: 0
XLogP3: 1.2
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Monoisotopic Mass: 151.063329g/mol
Monoisotopic Mass: 151.063329g/mol
Topological Polar Surface Area: 39.2Å²
Heavy Atom Count: 11
Complexity: 147
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 4
Surface Charge: 0

Experimental Properties

LogP: 1.17660
PSA: 39.19000
Refractive Index: 1.5810 (estimate)
Boiling Point: 160°C/106mmHg(lit.)
Melting Point: 34-37 °C (lit.)
Flash Point: Fahrenheit: 217.4 ° f < br / > Celsius: 103 ° C < br / >
Color/Form: Light yellow solid or liquid
Stability/Shelf Life: N/A
Solubility: Not determined
Sensitiveness: Sensitive to air
Density: 1.2023 (rough estimate)

methyl 6-methylpyridine-3-carboxylate Security Information

Symbol: GHS07
WGK Germany：3
Safety Term：S26
Safety Instruction： S26
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315,H319,H335
Warning Statement： P261-P305 + P351 + P338
Prompt：warning
Storage Condition：Store at room temperature
Risk Phrases： 36/37/38
Signal Word：Warning

methyl 6-methylpyridine-3-carboxylate Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

methyl 6-methylpyridine-3-carboxylate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0035P2-5g	Methyl 6-methylnicotinate	5470-70-2	98%	5g	$4.00	2024-04-29
A2B Chem LLC	AB46550-5g	Methyl 6-methylnicotinate	5470-70-2	98%	5g	$4.00	2024-04-19
Alichem	A025019799-500g	Methyl 6-methylnicotinate	5470-70-2	98%	500g	$188.16	2023-09-01
Apollo Scientific	OR6396-25g	Methyl 6-methylnicotinate	5470-70-2	95%	25g	£16.00	2024-07-21
Chemenu	CM102636-1000g	Methyl 6-methylnicotinate	5470-70-2	95%+	1000g	$202	2021-08-06
ChemScence	CS-M0627-500g	methyl 6-methylnicotinate	5470-70-2	99.67%	500g	$136.0	2022-04-27
Cooke Chemical	A5521412-1G	6-Methylnicotinic Acid Methyl Ester	5470-70-2	98%	1g	RMB 23.20	2023-09-07
Enamine	EN300-42459-0.05g	methyl 6-methylpyridine-3-carboxylate	5470-70-2	95%	0.05g	$19.0	2023-05-03
eNovation Chemicals LLC	D687123-500g	Methyl 6-Methylnicotinate	5470-70-2	>97%	500g	$160	2022-07-29
Fluorochem	024182-1g	Methyl 6-methylnicotinate	5470-70-2	97%	1g	￡10.00	2022-03-01